Cas no 1184638-70-7 ((Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine)

• Product Name: (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine
• CAS No: 1184638-70-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD12815975
• CID: 4576050
• PubChem ID: 54595867
• Update Time: 2025-07-09

(Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (Furan-2-ylmethyl)[2-(4-methylphenyl)ethyl]amine
• 2-Furanmethanamine, N-[2-(4-methylphenyl)ethyl]-
• (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine

• MDL： MFCD12815975
• Inchi： 1S/C14H17NO/c1-12-4-6-13(7-5-12)8-9-15-11-14-3-2-10-16-14/h2-7,10,15H,8-9,11H2,1H3
• InChI Key： XCOFEAMZTYGFGF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCCC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 321.6±27.0 °C at 760 mmHg
• Flash Point: 148.3±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine

Recent Advances in the Study of (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine (CAS: 1184638-70-7)

The compound (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine (CAS: 1184638-70-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and phenylmethylamine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential biological targets, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the compound's interaction with neurotransmitter systems. Preliminary findings suggest that (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine may modulate serotonin and dopamine receptors, which could have implications for treating neurological and psychiatric disorders. Researchers have employed advanced computational modeling and in vitro assays to characterize these interactions, providing a foundation for further in vivo studies.

In addition to its neurological effects, recent studies have explored the compound's potential as an anti-inflammatory and analgesic agent. Experimental data indicate that it may inhibit key inflammatory pathways, such as the NF-κB signaling cascade, which is involved in chronic inflammatory conditions. These findings are particularly relevant for the development of novel therapeutics for diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthetic chemistry community has also made strides in optimizing the production of (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine. Recent publications describe improved synthetic routes that enhance yield and purity, addressing previous challenges in large-scale synthesis. These advancements are critical for facilitating further pharmacological and clinical studies, ensuring a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Additionally, comprehensive toxicology studies are needed to assess its safety profile before advancing to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these gaps and fully realize the therapeutic potential of (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine.

In conclusion, the latest research on (Furan-2-ylmethyl)2-(4-methylphenyl)ethylamine (CAS: 1184638-70-7) highlights its multifaceted potential in drug discovery and development. From its neurological effects to its anti-inflammatory properties, this compound represents a promising candidate for further investigation. Continued interdisciplinary research will be crucial to unlocking its full therapeutic value and translating these findings into clinical applications.